Heneicosane Heneicosane , also known as N-heneicosane or CH3-[CH2]19-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 20-methylhenicosan-1-ol and henicosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as common oregano, pepper (c. frutescens), sunflower, and kohlrabi. This makes a potential biomarker for the consumption of these food products.
Crystals. (NTP, 1992)
Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
Brand Name: Vulcanchem
CAS No.: 629-94-7
VCID: VC0133394
InChI: InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCCCC
Molecular Formula: C21H44
Molecular Weight: 296.6 g/mol

Heneicosane

CAS No.: 629-94-7

Reference Standards

VCID: VC0133394

Molecular Formula: C21H44

Molecular Weight: 296.6 g/mol

Heneicosane - 629-94-7

CAS No. 629-94-7
Product Name Heneicosane
Molecular Formula C21H44
Molecular Weight 296.6 g/mol
IUPAC Name henicosane
Standard InChI InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
Standard InChIKey FNAZRRHPUDJQCJ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCC
Boiling Point 673.7 °F at 760 mm Hg (NTP, 1992)
356.5 °C
359 °C
Colorform Crystals from water
White solid
Density 0.7917 at 68 °F (NTP, 1992)
0.7919 g/cu cm at 20 °C
Flash Point 113 °C (235 °F) - closed cup
Melting Point 104.9 °F (NTP, 1992)
40.5 °C
40.4 °C
Physical Description Crystals. (NTP, 1992)
Description , also known as N-heneicosane or CH3-[CH2]19-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 20-methylhenicosan-1-ol and henicosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as common oregano, pepper (c. frutescens), sunflower, and kohlrabi. This makes a potential biomarker for the consumption of these food products.
Crystals. (NTP, 1992)
Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
Shelf Life Stable under recommended storage conditions.
Solubility In water, 2.9X10-8 mg/L at 25 °C (extrapolated)
Insoluble in water
Slightly soluble in ethanol; soluble in petroleum ethe
Synonyms n-Heneicosane; Henicosane;
Vapor Pressure 8.73e-05 mmHg
8.73X10-5 mm Hg at 25 °C (extrapolated)
PubChem Compound 12403
Last Modified Nov 11 2021
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